2-Methyl-6-[[1-(2-phenylethylsulfonyl)piperidin-3-yl]methoxy]pyridine

• IUPAC Name: 2-methyl-6-[[1-(2-phenylethylsulfonyl)piperidin-3-yl]methoxy]pyridine
• InChI: InChI=1S/C20H26N2O3S/c1-17-7-5-11-20(21-17)25-16-19-10-6-13-22(15-19)26(23,24)14-12-18-8-3-2-4-9-18/h2-5,7-9,11,19H,6,10,12-16H2,1H3
• InChI Key: LFZJVTWFWYVBPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OCC2CCCN(C2)S(=O)(=O)CCC3=CC=CC=C3
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine and pyridine complexes comprehend two of the most common heterocyclic fragments present in FDA approved drugs.

Chemical Reactions Analysis

Piperidines are widely used as a building block and reagent in synthesizing organic compounds, including medicinal products. They are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Future Directions

Piperidine derivatives continue to be a rich area of research in the pharmaceutical industry, with new compounds being synthesized and evaluated for their biological activity. Future research will likely continue to explore the potential of these compounds in various therapeutic applications.